Cas no 74197-16-3 (4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride)

• Product Name: 4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride
• CAS No: 74197-16-3
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• CID: 1086285
• PubChem ID: 12898417
• Update Time: 2025-11-06

4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-Tetrahydro-2H-indazol-5-amine
• (+/-)-5-amino-4,5,6,7-tetrahydroindazole
• 4,5,6,7-TETRAHYDRO-1H-INDAZOL-5-AMINE X2HCL
• 4,5,6,7-tetrahydro-1H-indazol-5-amine
• 4,5,6,7-Tetrahydro-2H-indazol-5-ylamine
• AM807067
• MFCD08447527
• BB 0261747
• AKOS006221409
• 74197-16-3
• DTXSID00512532
• CHEMBL1193452
• SCHEMBL11947974
• 5-Amino-4,5,6,7-tetrahydro-1H-indazole, AldrichCPR
• F2147-1315
• SCHEMBL2207712
• CS-0183359
• racemic 4,5,6,7-Tetrahydro-2H-indazol-5-ylamine
• BS-13224
• AKOS016344479
• A854036
• 5-AMINO-4,5,6,7-TETRAHYDRO-1H-INDAZOLE
• EN300-40800
• 74197-15-2
• XTWQGFNPJUNTFD-UHFFFAOYSA-N
• AKOS000150006
• F30609
• (5R)-4,5,6,7-tetrahydro-1H-indazol-5-amine
• DB-112927
• (5s)-4,5,6,7-tetrahydro-1h-indazol-5-amine
• 1H-indazol-5-amine, 4,5,6,7-tetrahydro-, dihydrochloride
• ALBB-027192
• DB-112924
• 4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride

• Inchi： 1S/C7H11N3/c8-6-1-2-7-5(3-6)4-9-10-7/h4,6H,1-3,8H2,(H,9,10)
• InChI Key： XTWQGFNPJUNTFD-UHFFFAOYSA-N
• SMILES： NC1CC2C=NNC=2CC1

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 168-170 °CEnamineEN300-40800
• Boiling Point: 335.0±42.0 °C at 760 mmHg
• Flash Point: 182.9±15.1 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride

Comprehensive Overview of 4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride (CAS No. 74197-16-3)

4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride (CAS No. 74197-16-3) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This bicyclic heterocyclic amine, featuring a tetrahydroindazole core, has garnered attention due to its potential applications in drug discovery, particularly in modulating central nervous system (CNS) targets. Researchers frequently explore its derivatives for their bioactivity, making it a focal point in medicinal chemistry.

The structural uniqueness of 4,5,6,7-Tetrahydro-1H-indazol-5-amine lies in its fused ring system, which enhances molecular rigidity and binding affinity to biological targets. Its dihydrochloride salt form (CAS No. 74197-16-3) improves solubility, facilitating in vitro and in vivo studies. Recent publications highlight its role as a precursor for kinase inhibitors and GPCR modulators, aligning with trends in precision medicine and personalized therapeutics.

In the context of current scientific trends, this compound intersects with popular search queries such as "small molecule drug discovery" and "scaffold optimization." Its relevance extends to AI-driven drug design, where computational models predict its interactions with proteins like dopamine receptors or serotonin transporters. These applications address growing demand for neuropharmacology solutions, particularly in mental health research.

From a synthetic perspective, 74197-16-3 is often discussed alongside "heterocyclic building blocks" and "amine protection strategies." Its stability under physiological conditions makes it suitable for pro-drug development, a hot topic in bioavailability enhancement. Laboratories prioritize its use in high-throughput screening (HTS) due to its compatibility with automated synthesis platforms.

Environmental and regulatory considerations further elevate interest in this compound. Unlike many aromatic amines, 4,5,6,7-Tetrahydro-1H-indazol-5-amine exhibits favorable green chemistry metrics, reducing waste in multi-step syntheses. This aligns with industry shifts toward sustainable pharmaceutical manufacturing, frequently searched in academic and industrial forums.

Analytical characterization of CAS No. 74197-16-3 typically involves HPLC purity analysis and mass spectrometry, reflecting broader demands for rigorous quality control in API production. Its spectral data (NMR, IR) are extensively documented, supporting its adoption as a reference standard in method validation.

Emerging studies explore the compound's potential in epigenetic modulation, particularly through histone deacetylase (HDAC) interactions. Such investigations respond to rising searches for "epigenetic therapeutics" and "gene expression regulators," positioning 74197-16-3 as a versatile tool in translational research.

In summary, 4,5,6,7-Tetrahydro-1H-indazol-5-amine dihydrochloride represents a multifaceted compound bridging synthetic chemistry and biomedical innovation. Its continued relevance stems from adaptable applications across drug development pipelines, meeting both scientific and industrial priorities in the life sciences sector.